Cas no 825645-04-3 (Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester)

• Product Name: Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester
• CAS No: 825645-04-3
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 687886
• Update Time: 2025-04-19

Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester
• ethyl 2-[3-(trifluoromethoxy)phenyl]acetate

• Inchi： 1S/C11H11F3O3/c1-2-16-10(15)7-8-4-3-5-9(6-8)17-11(12,13)14/h3-6H,2,7H2,1H3
• InChI Key： AOTONCKRHBEQBZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6